Cas no 2172038-30-9 (2-(pyrazin-2-yl)ethyl chloroformate)

• Product Name: 2-(pyrazin-2-yl)ethyl chloroformate
• CAS No: 2172038-30-9
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 6417120
• PubChem ID: 165747800
• Update Time: 2025-05-20

2-(pyrazin-2-yl)ethyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-(pyrazin-2-yl)ethyl chloroformate
• EN300-1612668
• 2172038-30-9

• Inchi： 1S/C7H7ClN2O2/c8-7(11)12-4-1-6-5-9-2-3-10-6/h2-3,5H,1,4H2
• InChI Key： FEMFHVANMPXUFC-UHFFFAOYSA-N
• SMILES： ClC(=O)OCCC1C=NC=CN=1

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.1Ų

Additional information on 2-(pyrazin-2-yl)ethyl chloroformate

Introduction to 2-(Pyrazin-2-Yl)Ethyl Chloroformate (CAS No: 2172038-30-9)

2-(Pyrazin-2-Yl)Ethyl Chloroformate is a highly specialized organic compound with the CAS number 2172038-30-9. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its unique structural properties and versatile reactivity. The molecule consists of a pyrazine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms, attached to an ethyl group that is further substituted with a chloroformate functional group. This combination makes 2-(Pyrazin-2-Yl)Ethyl Chloroformate a valuable building block in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of pyrazine-containing compounds in various applications, including the development of novel polymers, sensors, and drug delivery systems. The chloroformate group in 2-(Pyrazin-2-Yl)Ethyl Chloroformate is particularly reactive, enabling it to participate in a wide range of chemical transformations such as nucleophilic substitutions, esterifications, and amidations. These reactions are pivotal in constructing complex molecular architectures with tailored functionalities.

The synthesis of 2-(Pyrazin-2-Yl)Ethyl Chloroformate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and product purity. Researchers have explored various strategies to optimize the synthesis pathway, including the use of catalytic systems and microwave-assisted techniques. These advancements have not only improved the efficiency of the synthesis but also opened new avenues for scaling up production for industrial applications.

In terms of physical properties, chloroformate derivatives like 2-(Pyrazin-2-Yl)Ethyl Chloroformate are generally liquids or solids with moderate melting points and boiling points, depending on their molecular weight and functional groups. The compound exhibits good solubility in organic solvents such as dichloromethane, THF, and DMF, making it suitable for solution-phase reactions commonly employed in organic synthesis.

The reactivity of chloroformates is largely influenced by the electron-withdrawing nature of the carbonyl group adjacent to the leaving chloride ion. This feature makes chloroformates excellent electrophiles in nucleophilic substitution reactions, enabling them to react with a variety of nucleophiles such as alcohols, amines, and thiols. In the case of 2-(Pyrazin-2-Yl)Ethyl Chloroformate, this reactivity can be further modulated by the electronic effects of the pyrazine ring.

One of the most promising applications of chloroformates is in polymer chemistry. For instance, chloroformates can be used as crosslinking agents or chain extenders in polyurethane synthesis, enhancing the mechanical properties of resulting materials. Similarly, pyrazine-containing compounds are known for their ability to form coordination complexes with metal ions, which can be exploited in designing advanced catalysts or sensors.

From a pharmaceutical perspective, chloroformates like 2-(Pyrazin-2-Yl)Ethyl Chloroformate hold potential as intermediates in drug discovery programs targeting complex biological pathways. Their ability to form bioisosteric replacements or serve as prodrugs makes them valuable tools for medicinal chemists aiming to optimize drug candidates for improved pharmacokinetics and efficacy.

In conclusion, chloroformates, particularly chloride-sensitive compounds, continue to play a critical role in advancing modern chemistry and materials science. With ongoing research into their synthesis methods and application potentials, compounds like Chloride-sensitive compounds, including our focus here on Chloride-sensitive compounds, are expected to unlock new possibilities across diverse industries.